Cas no 25351-18-2 (1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1))
25351-18-2 structure
Product Name:1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1)
CAS No:25351-18-2
MF:C8H18INO
MW:271.139094829559
CID:252423
PubChem ID:91419
Update Time:2025-04-19
1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1)
- 4-Oxo-N,N,N-trimethyl-1-pentaneaminium·iodide
- trimethyl(4-oxopentyl)azanium,iodide
- N-Pentan-4-one-N,N,N-trimethylammonium iodide
- n,n,n-trimethyl-4-oxopentan-1-aminium iodide
- CHEMBL150001
- 1-Pentanaminium, N,N,N-trimethyl-4-oxo-, iodide
- Ammonium, trimethyl(4-oxypentyl)-, iodide
- 25351-18-2
- Trimethyl(4-oxopentyl)ammonium iodide
- 4-Ketoamyltrimethylammonium iodide
- N,N,N-Trimethyl-4-oxo-1-pentanaminium iodide
- DTXSID40948194
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- Inchi: 1S/C8H18NO.HI/c1-8(10)6-5-7-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
- InChI Key: NMJFPRRGKVHVRB-UHFFFAOYSA-M
- SMILES: [I-].O=C(C)CCC[N+](C)(C)C
Computed Properties
- Exact Mass: 271.043
- Monoisotopic Mass: 271.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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